N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H14F2N4O2S/c1-10-6-14(22-23(10)2)17(25)24(9-12-4-3-5-26-12)18-21-16-13(20)7-11(19)8-15(16)27-18/h3-8H,9H2,1-2H3
• InChI Key: IGSGTRPFVPDFEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)N(CC2=CC=CO2)C3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C18H14F2N4O2S
• Molecular Weight: 388.4 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H14F2N4O2S and its molecular weight is 388.39. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Applications Research on compounds structurally related to N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide has demonstrated promising antibacterial and antifungal activities. For instance, analogs containing benzo[d]thiazol and pyrazole moieties have shown significant antibacterial effects, particularly against Staphylococcus aureus and Bacillus subtilis, without exhibiting cytotoxicity at effective concentrations (Palkar et al., 2017). Similarly, compounds integrating furan and carboxamide groups have demonstrated notable antifungal activities, indicating their potential as antifungal agents (Zhou Wen-ming, 2011).

Anticancer Research The exploration of structurally similar compounds has also extended into anticancer research, where derivatives with furan and thiazole components have shown cytotoxic effects against certain cancer cell lines. Notably, these compounds have been evaluated for their potential in treating diseases like leukemia, showcasing their capability to inhibit cell growth in in vitro models (Deady et al., 2003).

Inhibitors of Viral Replication Furthermore, derivatives with the furan-carboxamide motif have been identified as potent inhibitors of the influenza A H5N1 virus, providing a new direction for antiviral drug development. The specificity of these compounds against the H5N1 strain highlights their potential utility in addressing viral outbreaks and pandemics (Yongshi et al., 2017).

Nematocidal Activity The search for novel agrochemicals has led to the discovery of pyrazole carboxamide derivatives with significant nematocidal activity, suggesting their application in agricultural pest management. These findings indicate the versatility of compounds with pyrazole carboxamide structures in addressing a wide range of agricultural pests (Zhao et al., 2017).